Cas no 1187595-40-9 (1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 1187595-40-9
• MF: C₆H₆FNO
• MW: 127.116344928741
• CID: 6424127
• PubChem ID: 66824419
• Update Time: 2025-06-10

1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile, 1-(fluoromethyl)-3-oxo-
• 1187595-40-9
• SCHEMBL871923
• 1-(fluoromethyl)-3-oxocyclobutanecarbonitrile
• EN300-1828064
• ZWOKZQFILORHKU-UHFFFAOYSA-N

• Inchi： 1S/C6H6FNO/c7-3-6(4-8)1-5(9)2-6/h1-3H2
• InChI Key： ZWOKZQFILORHKU-UHFFFAOYSA-N
• SMILES： C1(CF)(C#N)CC(=O)C1

Computed Properties

• Exact Mass: 127.043341977g/mol
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 264.4±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile

1-(Fluoromethyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1187595-40-9): A Comprehensive Overview

1-(Fluoromethyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1187595-40-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive fluoromethyl and oxocyclobutane functionalities, offers a range of potential applications, from the synthesis of advanced materials to the development of novel therapeutic agents.

The molecular structure of 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile is composed of a four-membered cyclobutane ring with a ketone group at the 3-position and a cyano group at the 1-position. The presence of a fluoromethyl group at the 1-position adds an additional layer of complexity and reactivity to the molecule. This combination of functional groups imparts unique chemical properties, making it an attractive candidate for various scientific investigations.

Recent studies have highlighted the potential of 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile in the synthesis of fluorinated materials. Fluorinated compounds are known for their exceptional stability, low surface energy, and resistance to chemical degradation. These properties make them valuable in applications such as coatings, lubricants, and electronic materials. The fluoromethyl group in this compound can enhance these properties further, potentially leading to the development of new materials with superior performance characteristics.

In the realm of pharmaceutical research, 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile has shown promise as a building block for the synthesis of bioactive molecules. The oxocyclobutane ring and cyano group provide structural diversity that can be exploited in drug design. For instance, these functionalities can be used to create analogs with improved pharmacokinetic profiles or enhanced biological activity. Recent advancements in computational chemistry have facilitated the identification of potential targets for these molecules, opening new avenues for drug discovery.

The synthetic accessibility of 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile is another factor contributing to its significance. Various synthetic routes have been developed to prepare this compound efficiently. One notable method involves the reaction of a suitable cyclobutanone derivative with a fluorinated reagent followed by nitrile formation. These synthetic strategies not only demonstrate the versatility of the compound but also highlight its potential as a key intermediate in complex molecule synthesis.

The physical and chemical properties of 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile have been extensively studied. It is typically characterized by its high boiling point and low solubility in water, which are attributes that can be advantageous in certain applications. The compound's reactivity profile includes its ability to undergo various chemical transformations, such as nucleophilic addition reactions at the ketone group and substitution reactions at the cyano group. These reactions can be tailored to produce a wide range of derivatives with tailored properties.

In addition to its synthetic utility, 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile has been explored for its potential in catalysis. The presence of multiple reactive sites within the molecule makes it an excellent ligand for transition metal catalysts. Studies have shown that complexes formed with this ligand exhibit high catalytic activity in various organic transformations, including hydrogenation and cross-coupling reactions. This catalytic behavior opens up new possibilities for developing more efficient and selective catalytic processes.

The environmental impact of compounds like 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile is an important consideration in their development and application. Recent research has focused on understanding the biodegradability and ecotoxicity of fluorinated compounds to ensure their safe use. Preliminary studies suggest that this compound does not pose significant environmental risks when used responsibly and within regulatory guidelines.

In conclusion, 1-(fluoromethyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1187595-40-9) is a multifaceted compound with a wide range of potential applications in chemistry and related fields. Its unique combination of functional groups makes it an attractive candidate for material science, pharmaceutical research, and catalysis. As ongoing research continues to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.